Cas no 81671-99-0 (Thiatetrazole)

• Product name: Thiatetrazole
• CAS No: 81671-99-0
• MF: C₂H₇N₉O₄S₂
• MW: 285.26488
• CID: 583503
• PubChem ID: 57466204

Thiatetrazole Chemical and Physical Properties

Names and Identifiers

• Thiatetrazole
• DTXSID40726717
• 81671-99-0

• Inchi： InChI=1S/N4S/c1-2-4-5-3-1
• InChI Key： PMKIYXFOEJFWIC-UHFFFAOYSA-N
• SMILES： N1=NSN=N1

Computed Properties

• Exact Mass: 87.98436719g/mol
• Monoisotopic Mass: 87.98436719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 22.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.8Ų